Cas no 2228574-14-7 (4-(but-3-yn-2-yl)-1-chloro-2-methoxybenzene)

• Product Name: 4-(but-3-yn-2-yl)-1-chloro-2-methoxybenzene
• CAS No: 2228574-14-7
• MF: C₁₁H₁₁ClO
• MW: 194.657442331314
• CID: 5992652
• PubChem ID: 165662794
• Update Time: 2025-05-19

4-(but-3-yn-2-yl)-1-chloro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-yn-2-yl)-1-chloro-2-methoxybenzene
• EN300-1976204
• 2228574-14-7

• Inchi： 1S/C11H11ClO/c1-4-8(2)9-5-6-10(12)11(7-9)13-3/h1,5-8H,2-3H3
• InChI Key： VHXBAWSHWLGWQJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)C(C#C)C

Computed Properties

• Exact Mass: 194.0498427g/mol
• Monoisotopic Mass: 194.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-(but-3-yn-2-yl)-1-chloro-2-methoxybenzene

Professional Introduction to Compound with CAS No. 2228574-14-7 and Product Name: 4-(but-3-yn-2-yl)-1-chloro-2-methoxybenzene

The compound with the CAS number 2228574-14-7 and the product name 4-(but-3-yn-2-yl)-1-chloro-2-methoxybenzene represents a significant advancement in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of a but-3-ynyl group and a chloro substituent on a methoxybenzene backbone introduces a rich framework for chemical manipulation and biological activity exploration.

Recent studies have highlighted the importance of arylalkyne derivatives in medicinal chemistry. The 4-(but-3-yn-2-yl)-1-chloro-2-methoxybenzene structure combines the electron-withdrawing properties of the chloro group with the electron-donating effects of the methoxy group, creating a balance that enhances reactivity and selectivity in various chemical transformations. This balance is particularly valuable in the synthesis of complex molecules, where precise control over functional group interactions is crucial.

The but-3-ynyl moiety in this compound adds another layer of versatility. Alkynes are well-known for their ability to participate in a wide range of reactions, including Sonogashira coupling, which is widely used in pharmaceutical synthesis to construct carbon-carbon bonds. The presence of this group makes 4-(but-3-yn-2-yl)-1-chloro-2-methoxybenzene a promising intermediate for constructing more elaborate structures, such as heterocycles or biaryl systems. These types of compounds are frequently explored in the search for novel therapeutic agents.

In the context of current pharmaceutical research, the development of new molecular entities with enhanced pharmacological properties is a top priority. The structural features of 4-(but-3-yn-2-yl)-1-chloro-2-methoxybenzene make it an attractive candidate for further investigation. For instance, modifications to the aromatic ring or the alkyne moiety could lead to compounds with improved bioavailability or targeted action against specific biological pathways. This underscores the importance of having versatile building blocks like this compound in drug discovery pipelines.

One particularly exciting aspect of this molecule is its potential as a precursor for developing small-molecule inhibitors or activators. The combination of electronic and steric effects provided by its substituents allows for fine-tuning of interactions with biological targets. For example, the chloro group can be used to modulate binding affinity, while the methoxy group can influence solubility and metabolic stability. Such properties are critical for optimizing drug candidates throughout the development process.

Moreover, advances in computational chemistry have made it possible to predict the behavior of complex molecules like 4-(but-3-yn-2-yl)-1-chloro-2-methoxybenzene with greater accuracy. Molecular modeling studies can help researchers understand how this compound might interact with biological systems, providing insights that guide synthetic efforts and lead optimization. These computational tools are increasingly integral to modern drug discovery, allowing for rapid screening and prioritization of promising candidates.

The synthesis of such intricate molecules also benefits from recent innovations in synthetic methodologies. Techniques like transition-metal-catalyzed reactions have revolutionized organic synthesis by enabling efficient and selective transformations that were previously difficult or impossible to achieve. The preparation of 4-(but-3-yn-2-yl)-1-chloro-2-methoxybenzene, for instance, likely involves multiple steps that leverage these advanced approaches to construct its unique framework efficiently.

In conclusion, the compound with CAS No. 2228574-14-7 and product name 4-(but-3-ytl)-1-chloro--methoxybenzrene represents a valuable asset in both academic research and industrial applications. Its structural features offer numerous opportunities for further exploration in synthetic chemistry and drug development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in discovering new therapeutic agents that address unmet medical needs.